Cas no 62359-76-6 (1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-methyl-2-oxo-)

1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-methyl-2-oxo- structure
62359-76-6 structure
Product Name:1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-methyl-2-oxo-
CAS No:62359-76-6
MF:C11H16O4
MW:212.242343902588
CID:447990
PubChem ID:71387239
Update Time:2025-04-19

1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]decane-4-carboxylic acid, 8-methyl-2-oxo-
    • 8-methyl-2-oxo-1-oxaspiro[4.5]decane-4-carboxylic acid
    • 62359-76-6
    • DTXSID60809374
    • Inchi: 1S/C11H16O4/c1-7-2-4-11(5-3-7)8(10(13)14)6-9(12)15-11/h7-8H,2-6H2,1H3,(H,13,14)
    • InChI Key: QJKIRKRXBJCATR-UHFFFAOYSA-N
    • SMILES: O1C(CC(C(=O)O)C21CCC(C)CC2)=O

Computed Properties

  • Exact Mass: 212.10488
  • Monoisotopic Mass: 212.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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